Cas no 2228227-12-9 (2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol)

• Product Name: 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol
• CAS No: 2228227-12-9
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6313856
• PubChem ID: 165973492
• Update Time: 2025-06-12

2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol
• 2228227-12-9
• EN300-1821871

• Inchi： 1S/C11H12N2O3/c1-2-15-9-5-3-4-7(11(9)14)8-6-10(12)16-13-8/h3-6,14H,2,12H2,1H3
• InChI Key： HGLGEOKFNHSTFM-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C2C=C(N)ON=2)=C1O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol

Professional Introduction to Compound with CAS No. 2228227-12-9 and Product Name: 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol

The compound identified by the CAS number 2228227-12-9 and the product name 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a 5-amino-1,2-oxazole moiety linked to a 6-ethoxyphenol group, provides a unique scaffold that has been explored for its pharmacological properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 5-amino-1,2-oxazole ring is a well-known pharmacophore that has been incorporated into numerous drug candidates due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the amino group at the 5-position of the oxazole ring enhances the compound's solubility and reactivity, making it an attractive moiety for further derivatization and optimization.

The 6-ethoxyphenol component of the molecule contributes to its overall pharmacological profile by providing a hydroxylated aromatic ring that can engage in hydrogen bonding interactions with biological targets. This structural feature is particularly relevant in the context of developing compounds with anti-inflammatory, antimicrobial, or anticancer properties. The ethoxy group at the 6-position also influences the electronic properties of the aromatic system, potentially affecting the compound's binding affinity and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol derivative has been investigated for its potential role in modulating inflammatory pathways. Specifically, research suggests that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound could potentially reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

Additionally, preliminary in vitro studies have demonstrated that 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol exhibits antimicrobial activity against certain bacterial strains. This property is particularly noteworthy given the increasing prevalence of antibiotic-resistant pathogens. The mechanism of action likely involves disruption of bacterial cell wall synthesis or interference with essential metabolic pathways. Further research is needed to elucidate the precise mechanisms by which this compound exerts its antimicrobial effects.

The synthesis of 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxazole ring through cyclization reactions followed by functionalization at the 5-position with an amino group. Subsequent introduction of the ethoxy group at the 6-position of the phenolic ring completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions between 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol and potential biological targets. These studies utilize computational methods such as molecular dynamics simulations and docking algorithms to visualize how the compound might interact with proteins or enzymes in vitro. Such simulations provide valuable insights into binding affinities, binding modes, and potential side effects before experimental validation is performed.

The pharmacokinetic properties of 2-(5-amino-1,2-oxazol-3-yl)-6-ethoxyphenol are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential for clinical use. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a compound's suitability for further development into a drug candidate. Preliminary data suggest that this compound exhibits reasonable solubility in aqueous media and moderate bioavailability in animal models.

Future directions for research on 2-(5-amino-1,2-oxtazol -3 - yl) - 6 - ethoxyphenol include exploring its efficacy in vivo using relevant animal models of disease. Additionally, efforts are underway to optimize its chemical structure to enhance potency while minimizing potential toxicity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to guide these efforts toward developing more effective therapeutic agents.

The broader significance of this compound lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine. By studying compounds like 2228227 - 12 -9, researchers can gain insights into how specific structural features influence biological activity and pharmacokinetic properties. These insights are invaluable for designing new drugs that target complex diseases more effectively than existing treatments.

In conclusion, 2228227 - 12 -9and its corresponding product name, 2 - ( 5 - amino - 1 , 2 - oxazol -3 - yl ) - 6 - ethoxyphenol, represent a promising area of research with significant potential for therapeutic applications . Ongoing studies continue to uncover new aspects of their biology , chemistry ,and pharmacology , paving way towards novel treatments for various diseases . As scientific understanding progresses , it is likely that compounds like these will play an increasingly important role in addressing unmet medical needs worldwide . p >